3-nitro-N-(4-oxo-2,5-cyclohexadien-1-ylidene)benzenesulfonamide

• IUPAC Name: 3-nitro-N-(4-oxocyclohexa-2,5-dien-1-ylidene)benzenesulfonamide
• InChI: InChI=1S/C12H8N2O5S/c15-11-6-4-9(5-7-11)13-20(18,19)12-3-1-2-10(8-12)14(16)17/h1-8H
• InChI Key: XMIBJXOMGKGSGO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)N=C2C=CC(=O)C=C2)[N+](=O)[O-]
• Molecular Formula: C12H8N2O5S
• Molecular Weight: 292.27 g/mol

Description

3-nitro-N-(4-oxo-2,5-cyclohexadien-1-ylidene)benzenesulfonamide, also known as NSC-652287, is a chemical compound that has gained attention in scientific research due to its potential as an anticancer agent.

Mechanism of Action

3-nitro-N-(4-oxo-2,5-cyclohexadien-1-ylidene)benzenesulfonamide acts by inhibiting the enzyme thymidylate synthase, which is essential for DNA synthesis. By inhibiting this enzyme, 3-nitro-N-(4-oxo-2,5-cyclohexadien-1-ylidene)benzenesulfonamide prevents cancer cells from dividing and growing. This mechanism is similar to that of other anticancer drugs, such as 5-fluorouracil.
Biochemical and Physiological Effects:
3-nitro-N-(4-oxo-2,5-cyclohexadien-1-ylidene)benzenesulfonamide has been shown to have low toxicity in normal cells, while exhibiting potent anticancer activity in cancer cells. It has been found to induce cell cycle arrest and apoptosis in cancer cells, while sparing normal cells. In addition, it has been shown to enhance the efficacy of other anticancer drugs, such as cisplatin.

Advantages and Limitations for Lab Experiments

One advantage of 3-nitro-N-(4-oxo-2,5-cyclohexadien-1-ylidene)benzenesulfonamide is its potency as an anticancer agent, even at low concentrations. This makes it a promising candidate for further research and development. However, one limitation is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research of 3-nitro-N-(4-oxo-2,5-cyclohexadien-1-ylidene)benzenesulfonamide. One direction is to optimize its synthesis method to improve its yield and purity. Another direction is to investigate its potential as a combination therapy with other anticancer drugs. Additionally, further studies are needed to determine its pharmacokinetics and toxicity in vivo. Finally, the development of analogs of 3-nitro-N-(4-oxo-2,5-cyclohexadien-1-ylidene)benzenesulfonamide may lead to the discovery of even more potent anticancer agents.

Synthesis Methods

The synthesis of 3-nitro-N-(4-oxo-2,5-cyclohexadien-1-ylidene)benzenesulfonamide involves the condensation of 3-nitro-4-hydroxybenzenesulfonamide with cyclohexane-1,3-dione in the presence of a base. The resulting compound is then treated with acetic anhydride to form the final product. This method has been optimized to yield high purity and high yield of 3-nitro-N-(4-oxo-2,5-cyclohexadien-1-ylidene)benzenesulfonamide.

Scientific Research Applications

3-nitro-N-(4-oxo-2,5-cyclohexadien-1-ylidene)benzenesulfonamide has shown promising results in scientific research as an anticancer agent. It has been found to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer. In addition, it has been shown to induce apoptosis (programmed cell death) in cancer cells, while sparing normal cells.